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Compound of Interest

Compound Name: 15-Dihydroepioxylubimin

Cat. No.: B1149753

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available technical information
for 15-Dihydroepioxylubimin. Extensive literature searches have revealed a significant lack of
in-depth biological data, including quantitative bioactivity, detailed experimental protocols, and
established signaling pathways specifically for this compound. The information presented
herein is based on publicly accessible data, primarily from chemical suppliers and general
knowledge of related compounds.

Core Compound Information

15-Dihydroepioxylubimin is classified as a sesquiterpenoid, a large class of natural products
known for their diverse biological activities.[1] It is offered by various suppliers as a research
chemical.[1][2][3]

Physicochemical Properties

The fundamental properties of 15-Dihydroepioxylubimin are summarized in the table below.
These values are primarily predicted and should be considered as estimates.
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Property Value Source

CAS Number 129214-59-1 [L1121[31141[5116]
Molecular Formula C15H2603 [2][5]
Molecular Weight 254.37 g/mol [3]

Predicted Boiling Point 386.7 £42.0 °C [4]

Physical State Powder

Biological Activity and Mechanism of Action

As of the latest literature review, there is no specific, publicly available data on the biological
activity, mechanism of action, or associated signaling pathways for 15-Dihydroepioxylubimin.

Research on the broader class of sesquiterpenoids suggests a wide range of potential
biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. However, it
IS crucial to note that these are general characteristics of the compound class and have not
been specifically demonstrated for 15-Dihydroepioxylubimin.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 15-
Dihydroepioxylubimin are not available in the public domain. For researchers interested in
studying this compound, a general workflow for the initial investigation of a novel natural
product is proposed below.

General Workflow for Natural Product Investigation

The following diagram outlines a general workflow that could be adapted for the study of 15-
Dihydroepioxylubimin.
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General Workflow for Natural Product Investigation
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Caption: A generalized workflow for the investigation of a novel natural product.
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Signaling Pathways

There are no described signaling pathways for 15-Dihydroepioxylubimin in the current body
of scientific literature. Research into its biological effects would be required to elucidate any
potential molecular targets and downstream signaling cascades.

Conclusion

15-Dihydroepioxylubimin is a commercially available sesquiterpenoid with limited publicly
available scientific data. While its chemical structure places it in a class of compounds with
known diverse biological activities, specific experimental data on its bioactivity, mechanism of
action, and relevant signaling pathways are absent. The information provided in this guide
serves as a baseline of the known physicochemical properties. Further empirical research is
necessary to uncover the potential therapeutic applications and biological functions of this
compound. Researchers are encouraged to undertake foundational studies, such as those
outlined in the general workflow, to contribute to the scientific understanding of 15-
Dihydroepioxylubimin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149753#15-dihydroepioxylubimin-cas-number-
129214-59-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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